Cas no 2137090-71-0 ((3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
• CAS No: 2137090-71-0
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 5576018
• PubChem ID: 93984249
• Update Time: 2025-05-23

(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
• 2137090-71-0
• EN300-1164936
• 5-Thiazolepropanol, γ-amino-, (γS)-

• Inchi： 1S/C6H10N2OS/c7-5(1-2-9)6-3-8-4-10-6/h3-5,9H,1-2,7H2/t5-/m0/s1
• InChI Key： CAYOANSEYRZPBB-YFKPBYRVSA-N
• SMILES： S1C=NC=C1[C@H](CCO)N

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 335.9±27.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol

(3S)-3-Amino-3-(1,3-Thiazol-5-yl)Propan-1-Ol: A Comprehensive Overview

The compound (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol, identified by the CAS number 2137090-71-0, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) within its molecular structure. The thiazole ring, a five-membered heterocyclic aromatic structure containing sulfur and nitrogen atoms, adds further complexity and reactivity to the molecule.

Recent studies have highlighted the importance of (3S)-configuration in determining the compound's stereochemical properties. The stereochemistry at the chiral center significantly influences its interaction with biological systems, making it a promising candidate for drug development. Researchers have explored its role as a potential precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The synthesis of (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol involves a multi-step process that includes nucleophilic substitution and stereoselective reduction reactions. The incorporation of the thiazole ring is achieved through cyclization reactions under specific conditions, ensuring high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and stereochemistry.

In terms of chemical properties, this compound exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (amino and hydroxyl groups) and hydrophobic (thiazole ring) moieties. Its pKa values indicate weak acidity for both the hydroxyl and amino groups, suggesting potential buffering capabilities in certain chemical environments. The molecule's stability under various pH conditions has been tested, revealing its suitability for use in both acidic and neutral environments.

Recent research has focused on the biological activity of (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol. In vitro studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, making it a potential lead compound for anti-inflammatory and anti-cancer drug development. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective reactions.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it an ideal candidate for use in materials science, particularly in the development of novel polymers and catalysts. Researchers have investigated its ability to act as a template for self-assembling structures, which could find applications in nanotechnology.

In conclusion, (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol represents a versatile building block with diverse applications across multiple disciplines. Its stereochemical properties, chemical stability, and biological activity position it as a valuable compound for future research and development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.